Cas no 227202-21-3 (3-Cyano-6-fluorochromone)

3-Cyano-6-fluorochromone is a fluorinated chromone derivative characterized by the presence of a cyano group at the 3-position and a fluorine atom at the 6-position of the chromone scaffold. This compound is of interest in medicinal and synthetic chemistry due to its versatile reactivity, serving as a key intermediate for the development of biologically active molecules. The electron-withdrawing cyano and fluorine substituents enhance its utility in nucleophilic substitution reactions and cyclization processes. Its structural features make it valuable for designing fluorinated heterocycles, particularly in pharmaceutical research for potential therapeutic applications. The compound exhibits stability under standard handling conditions, ensuring consistent performance in synthetic workflows.

3-Cyano-6-fluorochromone structure

Product Name:3-Cyano-6-fluorochromone

CAS No:227202-21-3

MF:C₁₀H₄FNO₂

MW:189.142665863037

MDL:MFCD03094001

CID:244938

PubChem ID:2778527

Update Time:2025-05-28

3-Cyano-6-fluorochromone Chemical and Physical Properties

Names and Identifiers

- 4H-1-Benzopyran-3-carbonitrile,6-fluoro-4-oxo-
- 6-FLUORO CHROMONE-3-CARBONITRILE
- 3-Cyano-6-fluorochromone
- 6-fluoro-3-cyanochromone
- 6-fluoro-4-oxo-4H-1-benzopyran-3-carbonitrile
- AC1MCTHV
- ACT08315
- CTK4F0031
- PC6502
- SBB090903
- 6-Fluorochromone-3-carbonitrile
- 227202-21-3
- SCHEMBL13978659
- MFCD03094001
- 6-fluoro-4-oxochromene-3-carbonitrile
- 6-FLUOROCHROMONE-3-CARBONITRILE 97
- AKOS015889587
- 6-Fluoro-4-oxo-4h-chromene-3-carbonitrile
- CS-0336335
- C10H4FNO2
- DTXSID80380993
- J-014823
- MDL： MFCD03094001
- Inchi： 1S/C10H4FNO2/c11-7-1-2-9-8(3-7)10(13)6(4-12)5-14-9/h1-3,5H
- InChI Key： FUKHLJHJAQNLJO-UHFFFAOYSA-N
- SMILES： FC1C=CC2=C(C=1)C(C(C#N)=CO2)=O

Computed Properties

Exact Mass: 189.02262
Monoisotopic Mass: 189.02260653g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 14
Rotatable Bond Count: 0
Complexity: 341
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.6
Topological Polar Surface Area: 50.1Å²

Experimental Properties

Melting Point: 174-178 °C(lit.)
PSA: 50.09

3-Cyano-6-fluorochromone Security Information

WGK Germany：3

3-Cyano-6-fluorochromone Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM285026-5g	6-Fluoro-4-oxo-4H-chromene-3-carbonitrile	227202-21-3	95%	5g	$426	2021-06-17
Chemenu	CM285026-1g	6-Fluoro-4-oxo-4H-chromene-3-carbonitrile	227202-21-3	95%	1g	$67	2024-07-28
Chemenu	CM285026-5g	6-Fluoro-4-oxo-4H-chromene-3-carbonitrile	227202-21-3	95%	5g	$293	2024-07-28
abcr	AB201158-1 g	6-Fluoro-4-oxo-4H-chromene-3-carbonitrile; .	227202-21-3		1 g	€194.50	2023-07-20
abcr	AB201158-5 g	6-Fluoro-4-oxo-4H-chromene-3-carbonitrile; .	227202-21-3		5 g	€630.50	2023-07-20
abcr	AB201158-10 g	6-Fluoro-4-oxo-4H-chromene-3-carbonitrile; .	227202-21-3		10g	€1,013.30	2023-02-22
TRC	C998465-10mg	3-Cyano-6-fluorochromone	227202-21-3		10mg	$ 50.00	2022-06-06
TRC	C998465-50mg	3-Cyano-6-fluorochromone	227202-21-3		50mg	$ 65.00	2022-06-06
TRC	C998465-100mg	3-Cyano-6-fluorochromone	227202-21-3		100mg	$ 80.00	2022-06-06
abcr	AB201158-1g	6-Fluoro-4-oxo-4H-chromene-3-carbonitrile; .	227202-21-3		1g	€194.50	2025-02-20